tert-Butyl 5-amino-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate

• IUPAC Name: tert-butyl 5-amino-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• InChI: InChI=1S/C14H26N2O3/c1-13(2,3)19-12(17)16-8-6-14(7-9-16)11(15)5-4-10-18-14/h11H,4-10,15H2,1-3H3
• InChI Key: DONMCNLMGQKHKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)C(CCCO2)N
• Molecular Formula: C14H26N2O3
• Molecular Weight: 270.37 g/mol

Description

Tert-Butyl 5-amino-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate, also known as TBOA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TBOA is a glutamate transporter inhibitor, which means it can block the reuptake of glutamate in the brain, leading to increased levels of this neurotransmitter.

Scientific Research Applications

Protective Group Chemistry

The use of tert-butyl (2,4-dioxo-3-azaspiro[5.5]undecan-3-yl) carbonate (Boc-OASUD) as a new reagent for the introduction of the Boc protecting group to amines is a significant advancement. Boc-OASUD offers better stability and ease of handling compared to di-tert-butyl dicarbonate, with applications in the preparation of N-Boc-amino acids and esters without racemization, enhancing the synthesis of protected amino acids for pharmaceutical research (Rao et al., 2017).

Spirocyclic Compound Synthesis

Research into the efficient synthesis of spirocyclic derivatives, such as tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, has been conducted to explore chemical spaces complementary to piperidine ring systems. These spirocyclic compounds are crucial for the development of novel compounds with potential biological activity, serving as a versatile entry point into unique chemical spaces (Meyers et al., 2009).

Asymmetric Synthesis and Electrocatalysis

The asymmetric electrochemical lactonization of diols using a chiral 1-azaspiro[5.5]undecane N-oxyl radical-modified graphite felt electrode has demonstrated the production of optically active lactones. This method showcases the potential of asymmetric synthesis through electrocatalytic oxidation, contributing to the field of chiral chemistry and the synthesis of enantiomerically pure compounds (Kashiwagi et al., 2003).

Spirocyclic Derivatives as Antibacterial Agents

Exploration of spirocyclic derivatives of ciprofloxacin has revealed that these compounds possess antibacterial activity, particularly against gram-negative Acinetobacter baumannii and gram-positive Bacillus cereus. This research underscores the importance of spirocyclic compounds in developing new antibacterial agents with a narrower activity spectrum but potent efficacy against specific bacterial strains (Lukin et al., 2022).